6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine

• CAS: 2640880-70-0
• Molecular Formula: C18H23FN8
• Molecular Weight: 370.4 g/mol
• SMILES: CC1=C(C(=NC(=N1)C(C)(C)C)N2CCN(CC2)C3=NC=NC4=C3NC=N4)F
• InChI: InChI=1S/C18H23FN8/c1-11-12(19)15(25-17(24-11)18(2,3)4)26-5-7-27(8-6-26)16-13-14(21-9-20-13)22-10-23-16/h9-10H,5-8H2,1-4H3,(H,20,21,22,23)
• InChIKey: SECKZNKDMXOPGM-UHFFFAOYSA-N

Medicinal chemists optimizing purine-based kinase inhibitors often face inconsistent SAR due to subtle substituent variations. This compound provides a precisely defined 5-fluoro-6-methyl-2-tert-butylpyrimidine motif that directly addresses that pain point. - Expands SAR around the pyrimidine 5-position with a unique fluorine/tert-butyl pair, enabling structure-selectivity correlations critical for off-target risk mitigation. - Confirmed XLogP3-AA of 3.0 and only one H-bond donor deliver predictable passive permeability, supporting Caco-2/MDCK benchmarking against less lipophilic analogs. - Low rotatable-bond count (3) makes it an ideal tool for kon/koff and ITC studies, helping biophysical chemists validate entropy-driven binding hypotheses. Supplied as research-use-only material with full analytical documentation; bulk quantities and custom synthesis available on request.

6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine: Structural Overview

6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine (CAS 2640880-70-0) is a synthetic purine derivative that incorporates a piperazine-linked pyrimidine unit bearing distinct tert-butyl, fluoro, and methyl substituents [1][2]. With a C18H23FN8 formula and molecular weight of 370.4 g/mol, it belongs to the class of pyrimidine-substituted purines that have been patented as PI3K/mTOR kinase inhibitors [3]. Its computed XLogP3-AA of 3.0, one hydrogen bond donor, and eight hydrogen bond acceptors suggest a balanced physicochemical profile for cell-based studies [2]. The compound is available from multiple suppliers for research use only, indicating current interest as a tool compound or intermediate in medicinal chemistry programs targeting purine-binding enzymes.

Chemotype Pyrimidine-substituted purine

Research Context PI3K/mTOR pathway studies

Selection Cue Cell-permeable profile for kinase assays

• [1] PubChem Compound Summary for CID 155799089, 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/155799089 (accessed 2026-04-30). View Source
• [2] Kuujia.com. Cas no 2640880-70-0 (6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine). https://www.kuujia.com (accessed 2026-04-30). View Source
• [3] Verastem, Inc. Pyrimidine substituted purine derivatives. PCT Patent Application WO2009045175A1, published 2009-04-09. View Source

6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine: Uniqueness for SAR Studies

The pyrimidine-substituted purine chemotype is highly sensitive to minor structural changes. Patent WO2009045175A1 explicitly teaches that activity against PI3K and mTOR isoforms varies dramatically with the nature of the 2-, 4-, and 6-substituents on the purine as well as the pyrimidine ring [1]. A compound like 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine contains a unique combination of a sterically demanding tert-butyl group, a lipophilic fluorine atom, and a methyl group that together tune binding pocket occupancy and electronic properties in ways that cannot be replicated by unsubstituted, mono-substituted, or differently substituted analogs. General class-level activity predictions are therefore unreliable, and direct procurement of this specific compound is essential for any SAR campaign or selectivity profiling that relies on precise structural features.

• Pyrimidine substitution pattern dictates PI3K/mTOR isoform selectivity; the tert-butyl/fluoro/methyl combination may not transfer to close analogs.
• Removal of fluorine or tert-butyl may significantly alter lipophilicity and hinge-binding interactions, shifting kinase profiling results.
• Flexible-linker analogs may exhibit different binding kinetics and selectivity due to higher conformational entropy; the rigid piperazine linker is a key differentiator.

• [1] Verastem, Inc. Pyrimidine substituted purine derivatives. PCT Patent Application WO2009045175A1, published 2009-04-09. View Source

6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine: Differentiation from Structural Analogs

Lipophilicity and Permeability vs Des-fluoro Analogs

Compared to a hypothetical des-fluoro analog (C18H24N8, MW ~352.4 g/mol) that would lack the electron-withdrawing fluorine atom, the target compound incorporates a fluorine at the pyrimidine 5-position, increasing molecular weight to 370.4 g/mol and raising the computed XLogP3-AA to 3.0 [1][2]. In kinase inhibitor design, a modest increase in lipophilicity within the range of 2.5–3.5 is often correlated with improved passive membrane permeability while retaining aqueous solubility, a balance that the des-fluoro analog (predicted XLogP ~2.5) might not achieve. This supports the use of the target compound in cell-based assays where membrane penetration is critical.

Lipophilicity shift

Class-level

+0.5 log units

ΔXLogP3-AA vs des-fluoro analog

Reported lipophilicity increase may support membrane permeability in cell-based assays

Computed descriptors; class-level comparison

Evidence Dimension	Physicochemical properties (MW, XLogP3-AA)
Target Compound Data	370.4 g/mol; XLogP3-AA = 3.0
Comparator Or Baseline	Hypothetical des-fluoro analog (C18H24N8): ~352.4 g/mol; predicted XLogP ~2.5
Quantified Difference	ΔMW = +18.0 g/mol; ΔXLogP ≈ +0.5 log units
Conditions	Computed descriptors (PubChem release 2021.05.07); comparator values estimated from structural subtraction and group contribution methods [1][2].

Why This Matters

The fluorine substituent provides a measurable increase in lipophilicity that likely improves membrane permeability relative to des-fluoro homologs, a key differentiator when selecting compounds for cell-based kinase assays.

• [1] PubChem Compound Summary for CID 155799089, 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/155799089 (accessed 2026-04-30). View Source
• [2] XLogP3-AA Method. PubChem Computational Chemistry. https://pubchem.ncbi.nlm.nih.gov/pcsubstance/pubchem3d (accessed 2026-04-30). View Source

Hydrogen Bond Acceptor Count vs Pyrimidinyl Purine Analog

The target compound features eight hydrogen bond acceptors (HBA), calculated from its C18H23FN8 formula, due to the multiple nitrogen atoms in the purine, piperazine, and pyrimidine rings, plus the fluorine substituent [1]. In contrast, a close analog, 9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine (CAS 2640818-48-8), contains only seven HBA (C16H17N7, no fluorine). This additional acceptor site alters the potential for key hinge-binding interactions with kinase catalytic lysine residues and may shift isoform selectivity profiles in PI3K/mTOR screening panels. For researchers requiring precise engagement of the ATP-binding pocket, this difference in HBA count can translate into measurable changes in IC50 values across kinase isoforms.

HBA Count

Reported

8 vs 7

Target: 8 HBA Analog: 7 HBA

Extra HBA may influence kinase hinge-binding and shift isoform selectivity

Computed; comparator HBA from deposited vendor data

Evidence Dimension	Hydrogen Bond Acceptor count
Target Compound Data	8 HBA
Comparator Or Baseline	9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine (CAS 2640818-48-8): 7 HBA
Quantified Difference	ΔHBA = +1
Conditions	Computed using Cactvs 3.4.8.18 (PubChem release 2021.05.07); comparator HBA derived from molecular formula C16H17N7 and publicly deposited vendor data [1][2].

Why This Matters

The extra hydrogen bond acceptor provides a structurally verifiable differentiation point that directly impacts kinase target interactions, making this compound critical for SAR libraries aiming to fine-tune binding modes.

• [1] PubChem Compound Summary for CID 155799089, 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/155799089 (accessed 2026-04-30). View Source
• [2] Kuujia.com. Cas no 2640818-48-8 (9-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]-9H-purine). https://www.kuujia.com (accessed 2026-04-30). View Source

Rotatable Bond Constraint vs Flexible-Linker Analogs

The target compound possesses only three rotatable bonds, as computed by Cactvs [1]. This low number is a direct consequence of the rigid purine-piperazine-pyrimidine scaffold. Freely rotating linker analogs, such as those bearing an ethylene or propylene bridge between purine and pyrimidine, would exhibit 5–7 rotatable bonds, leading to higher conformational entropy loss upon binding. Pre-organization of the bioactive conformation is a recognized strategy in kinase inhibitor design to improve binding affinity and selectivity. The target compound's restricted flexibility therefore offers a thermodynamic advantage that structurally simpler, flexible-linked compounds cannot match.

Rotatable bonds

Class-level

3

vs 5–7 in flexible-linker analogs

Reduced flexibility may support binding pre-organization and ligand efficiency

Computed rotatable bonds; class-level comparison

Evidence Dimension	Rotatable bond count (molecular flexibility)
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	Flexible-linker pyrimidine-purine analogs: 5–7 rotatable bonds (estimated)
Quantified Difference	Δ = –2 to –4 rotatable bonds relative to flexible analogs
Conditions	Computed using Cactvs 3.4.8.18; comparator values estimated by substituting the piperazine with a -CH2-CH2- or -CH2-CH2-CH2- linker.

Why This Matters

Reduced conformational flexibility can lead to improved ligand efficiency metrics (LE, LLE) and reduced off-target promiscuity, factors that are decisive when selecting a lead-like compound for further optimization.

• [1] PubChem Compound Summary for CID 155799089, 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/155799089 (accessed 2026-04-30). View Source

6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine: Research Application Scenarios

PI3K/mTOR Isoform Profiling

When screening a panel of pyrimidine-substituted purines against Class I PI3K isoforms (α, β, δ, γ) or mTOR, the unique fluorine and tert-butyl combination provides a distinct pharmacophore that is absent in previously exemplified patent compounds [1]. Procurement of this compound allows medicinal chemistry teams to expand SAR around the pyrimidine 5-position and establish structure-selectivity relationships critical for avoiding off-target toxicity.

Cell Permeability and Target Engagement Assays

With an XLogP3-AA of 3.0 and only one hydrogen bond donor, this compound is predicted to exhibit favorable passive membrane permeability [1][2]. Researchers using Caco-2 or MDCK permeability models can directly compare this compound against less lipophilic analogs (e.g., those lacking the fluorine or tert-butyl group) to quantify the contribution of each substituent to cellular uptake.

Conformational Restriction in Kinase Binding

The low rotatable bond count (3) makes this compound an ideal tool for studying the effects of ligand pre-organization on kinase binding kinetics [1]. By comparing kon/koff rates and ITC-derived ΔS values with more flexible comparators, biophysical chemists can validate entropy-driven binding hypotheses and guide linker optimization in lead series.

Application

Selection Property

Validation Focus

PI3K/mTOR isoform profiling

Pyrimidine 5-substituent pattern

Isoform-panel activity comparison

Cell-based target engagement

Lipophilicity-permeability profile

Cell permeability model comparison

Kinase binding pre-organization studies

Conformational restriction (rotatable bonds)

Binding kinetics and entropy context

• [1] Verastem, Inc. Pyrimidine substituted purine derivatives. PCT Patent Application WO2009045175A1, published 2009-04-09. View Source
• [2] PubChem Compound Summary for CID 155799089, 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/155799089 (accessed 2026-04-30). View Source